Cas no 56032-34-9 (4-Chloro-6-ethoxy-2-(methylthio)-5-nitropyrimidine)
56032-34-9 structure
Product Name:4-Chloro-6-ethoxy-2-(methylthio)-5-nitropyrimidine
CAS No:56032-34-9
MF:C7H8ClN3O3S
MW:249.674718856812
CID:4715217
Update Time:2023-08-16
4-Chloro-6-ethoxy-2-(methylthio)-5-nitropyrimidine Chemical and Physical Properties
Names and Identifiers
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- 4-Chloro-6-ethoxy-2-(methylthio)-5-nitropyrimidine
- 4-chloro-6-ethoxy-2-methylsulfanyl-5-nitropyrimidine
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- Inchi: 1S/C7H8ClN3O3S/c1-3-14-6-4(11(12)13)5(8)9-7(10-6)15-2/h3H2,1-2H3
- InChI Key: RHTGLXYMSJYAQJ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=NC(=N1)SC)OCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 248.9974900 g/mol
- Monoisotopic Mass: 248.9974900 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 106
- Molecular Weight: 249.68
4-Chloro-6-ethoxy-2-(methylthio)-5-nitropyrimidine Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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